Ethyl 4-(2,4-dichlorophenyl)-6-oxo-2-(trifluoromethyl)-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 4-(2,4-dichlorophenyl)-2-oxo-6-(trifluoromethyl)-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C15H12Cl2F3NO3/c1-2-24-14(23)12-9(8-4-3-7(16)5-10(8)17)6-11(22)21-13(12)15(18,19)20/h3-5,9H,2,6H2,1H3,(H,21,22)
• InChI Key: LCZLNMFWMGYHGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)CC1C2=C(C=C(C=C2)Cl)Cl)C(F)(F)F
• Molecular Formula: C15H12Cl2F3NO3
• Molecular Weight: 382.2 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including cyclocondensation reactions and nucleophilic substitutions. For instance, the trifluoromethylpyridine (TFMP) motif is crucial in its construction. TFMP derivatives have applications in both agrochemicals and pharmaceuticals. Notably, fluazifop-butyl, a TFMP derivative, is used for crop protection.

Scientific Research Applications

Organic Synthesis and Catalysis

• Ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst to form highly functionalized tetrahydropyridines. This process demonstrates complete regioselectivity and excellent yields, expanding the reaction scope for synthesizing ethyl 2,6-cis-disubstituted tetrahydropyridine derivatives with high diastereoselectivities (Zhu, Lan, & Kwon, 2003).

Medicinal Chemistry

• The cyclization reaction of N-(4-chlorophenyl)-β-alanine, with the formation of various tetrahydropyridine, dihydropyrazolone, and oxazole derivatives, showcases the compound's versatility in creating structures with potential antibacterial activities. This demonstrates the compound's role in the development of novel antimicrobial agents (Anusevičius et al., 2014).

Advanced Materials and Dyes

• The synthesis of disperse dyes derived from thiophene and their complexation with metals such as Cu, Co, and Zn illustrates the application of such compounds in the textiles industry. These complexes exhibit good levelness, excellent fastness to perspiration, sublimation, and light on polyester and nylon fabrics, indicating the compound's potential in developing new materials with desirable properties (Abolude et al., 2021).